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Compound of Interest

Compound Name: SB 242084 dihydrochloride

CAS No.: 1049747-87-6

Cat. No.: B1663566

Get Quote

CAS Number: 1049747-87-6

This technical guide provides an in-depth overview of SB 242084 dihydrochloride, a potent

and selective 5-HT2C receptor antagonist. It is intended for researchers, scientists, and drug

development professionals interested in the pharmacology and experimental applications of

this compound.

Introduction
SB 242084 is a brain-penetrant research chemical that has been instrumental in elucidating the

role of the 5-HT2C receptor in various physiological and pathological processes.[1] Its high

selectivity and affinity for the 5-HT2C receptor make it a valuable tool for in vitro and in vivo

studies.[1][2] This compound has demonstrated anxiolytic-like effects in animal models and is

being investigated for its therapeutic potential in anxiety, depression, and the negative

symptoms of schizophrenia.[3]
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Property Value

CAS Number 1049747-87-6

Molecular Formula C₂₁H₁₉ClN₄O₂ · 2HCl

Molecular Weight 467.78 g/mol

Purity ≥98%

Solubility Soluble in DMSO

Mechanism of Action and Signaling Pathway
SB 242084 acts as a selective and competitive antagonist at the serotonin 5-HT2C receptor.[3]

The 5-HT2C receptor is a G protein-coupled receptor (GPCR) that primarily signals through the

Gq/11 protein pathway. Upon activation by serotonin, the 5-HT2C receptor stimulates

phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2)

into inositol trisphosphate (IP3) and diacylglycerol (DAG). These second messengers lead to

an increase in intracellular calcium and activation of protein kinase C (PKC), respectively,

modulating neuronal excitability and neurotransmitter release.

By blocking the 5-HT2C receptor, SB 242084 inhibits this signaling cascade.[1] A significant

downstream effect of 5-HT2C receptor antagonism is the modulation of the mesolimbic

dopamine system. The 5-HT2C receptor exerts a tonic inhibitory control over dopaminergic

neurons in the ventral tegmental area (VTA).[2][4] By antagonizing this receptor, SB 242084

disinhibits these neurons, leading to an increased firing rate and subsequent dopamine release

in the nucleus accumbens.[4] This modulation of dopaminergic transmission is thought to

contribute to the anxiolytic and potential antidepressant effects of SB 242084.[4][5]
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Quantitative Data
SB 242084 exhibits high affinity and selectivity for the human 5-HT2C receptor.

Parameter Receptor Value Reference

pKi Human 5-HT2C 9.0 [1][2][6]

pKi Human 5-HT2B 7.0 [2][6]

pKi Human 5-HT2A 6.8 [2][6]

pKb (PI hydrolysis) Human 5-HT2C 9.3 [1]

ID50 (mCPP-induced

hypolocomotion)
Rat (i.p.) 0.11 mg/kg [1]

ID50 (mCPP-induced

hypolocomotion)
Rat (p.o.) 2.0 mg/kg [1]

Experimental Protocols
In Vivo Microdialysis for Dopamine Release in the
Nucleus Accumbens
This protocol is adapted from studies investigating the effect of SB 242084 on dopamine

transmission.[4]

Objective: To measure extracellular dopamine levels in the nucleus accumbens of freely

moving rats following administration of SB 242084.

Materials:

SB 242084 dihydrochloride

Vehicle (e.g., saline or a solution of DMSO in saline)

Male Sprague-Dawley rats (250-300g)

Stereotaxic apparatus
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Microdialysis probes (e.g., Cuprophan membrane, 6000 Da MWCO)

Microinfusion pump

Fraction collector

HPLC system with electrochemical detection

Artificial cerebrospinal fluid (aCSF)

Procedure:

Surgical Implantation of Guide Cannula:

Anesthetize the rat with isoflurane.

Secure the animal in a stereotaxic apparatus.

Implant a guide cannula targeting the nucleus accumbens.

Allow the animal to recover for at least 24 hours post-surgery.

Microdialysis Probe Insertion and Perfusion:

On the day of the experiment, insert a microdialysis probe through the guide cannula.

Perfuse the probe with aCSF at a constant flow rate (e.g., 1.5 µL/min).[7]

Allow a stabilization period of at least 100 minutes.[7]

Baseline Sample Collection:

Collect several baseline dialysate samples (e.g., 5-7 samples of 20 minutes each).[7]

Drug Administration:

Administer SB 242084 (e.g., 5 or 10 mg/kg, i.p.) or vehicle.[4]

Post-treatment Sample Collection:
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Continue collecting dialysate samples for a defined period post-injection.

Sample Analysis:

Analyze the dopamine concentration in the dialysate samples using HPLC with

electrochemical detection.
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Geller-Seifter Conflict Test
This test is a model of anxiety in which an animal's tendency to press a lever for a food reward

is suppressed by the concurrent delivery of a mild electric shock.[1][8] Anxiolytic compounds,

such as SB 242084, increase the rate of punished responding.[1]

Objective: To assess the anxiolytic-like effects of SB 242084 in rats.

Materials:

SB 242084 dihydrochloride

Vehicle

Food-deprived rats

Operant conditioning chamber equipped with a lever, a food dispenser, and a grid floor for

shock delivery.

Procedure:

Training:

Train food-deprived rats to press a lever for a food reward on a variable-interval schedule.

Introduce a conflict component where lever presses are continuously reinforced with both

food and a mild electric shock. This is typically signaled by an auditory or visual cue.

Testing:

Administer SB 242084 (e.g., 0.1-1 mg/kg, i.p.) or vehicle prior to the test session.[1]

Place the rat in the operant chamber and record the number of lever presses during both

the non-punished and punished periods.

Data Analysis:

An increase in the number of lever presses during the punished (conflict) period is

indicative of an anxiolytic-like effect.
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Conclusion
SB 242084 dihydrochloride is a highly selective and potent 5-HT2C receptor antagonist that

serves as an invaluable tool for neuropharmacological research. Its ability to modulate the

mesolimbic dopamine system underscores its potential for the development of novel

therapeutics for a range of neuropsychiatric disorders. The experimental protocols outlined in

this guide provide a framework for investigating the in vivo effects of this compound.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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